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Compound of Interest

Compound Name:
Ethyl 2-(2-chlorophenyl)thiazole-4-

carboxylate

Cat. No.: B147648 Get Quote

In-Depth Technical Guide: Ethyl 2-(2-
chlorophenyl)thiazole-4-carboxylate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Ethyl 2-(2-chlorophenyl)thiazole-
4-carboxylate, a heterocyclic compound with significant potential in pharmaceutical and

agrochemical research. This document details its chemical identifiers, synthesis, and known

biological activities, offering valuable insights for professionals in drug discovery and

development.

Chemical Identifiers and Properties
Ethyl 2-(2-chlorophenyl)thiazole-4-carboxylate is a thiazole derivative characterized by a 2-

chlorophenyl group at the second position and an ethyl carboxylate group at the fourth position

of the thiazole ring.

Table 1: Chemical Identifiers
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Identifier Value

CAS Number 132089-36-2[1]

IUPAC Name
ethyl 2-(2-chlorophenyl)-1,3-thiazole-4-

carboxylate[1]

Molecular Formula C₁₂H₁₀ClNO₂S[1]

Molecular Weight 267.74 g/mol [1]

MDL Number MFCD06738334[1]

PubChem ID 15170575[1]

Table 2: Physical and Chemical Properties

Property Value

Appearance Brown liquid

Purity ≥ 98% (HPLC)

Storage Conditions Store at 0-8 °C

Synthesis
The primary synthetic route for Ethyl 2-(2-chlorophenyl)thiazole-4-carboxylate is the

Hantzsch thiazole synthesis. This well-established method involves the condensation of an α-

haloketone with a thioamide.

General Experimental Protocol: Hantzsch Thiazole
Synthesis
The synthesis of 2,4-disubstituted thiazoles generally follows the Hantzsch condensation

pathway. The key steps involve the reaction of an α-haloketone with a thioamide. For the

synthesis of the title compound, the likely precursors would be a 2-chlorobenzothioamide and

an ethyl 2-halo-3-oxobutanoate.

Experimental Workflow: Hantzsch Thiazole Synthesis
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Reactants

Reaction Product Formationα-Haloketone
(e.g., Ethyl 2-bromo-3-oxobutanoate)

Reaction in a suitable solvent
(e.g., Ethanol)

Thioamide
(e.g., 2-Chlorobenzothioamide)

Hydroxythiazoline IntermediateNucleophilic Attack Dehydration
Cyclization

Ethyl 2-(2-chlorophenyl)thiazole-4-carboxylate

Potential Cellular Targets

Cellular Effects

Ethyl 2-(2-chlorophenyl)
thiazole-4-carboxylate

Tubulin Polymerization

Inhibition

Protein Kinases
(e.g., c-Met)

Inhibition

Apoptotic Machinery

Induction

Mitotic Arrest Inhibition of Signal Transduction Apoptosis
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Synthesized Compound
(Ethyl 2-(2-chlorophenyl)thiazole-4-carboxylate)

Primary Antimicrobial Screening
(e.g., Disk Diffusion, Broth Microdilution)

Determination of Minimum
Inhibitory Concentration (MIC)

Determination of Minimum
Bactericidal/Fungicidal Concentration (MBC/MFC)

Mechanism of Action Studies
(e.g., Enzyme Inhibition, Membrane Permeability)

Lead Optimization

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. ["Ethyl 2-(2-chlorophenyl)thiazole-4-carboxylate CAS
number and identifiers"]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b147648#ethyl-2-2-chlorophenyl-thiazole-4-
carboxylate-cas-number-and-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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